[(2S,3R,4S,9R,13R,16R)-2-acetyloxy-18-hydroxy-5,5,9-trimethyl-14-oxo-15,17-dioxapentacyclo[11.5.1.01,10.04,9.016,19]nonadecan-3-yl] butanoate

• CAS RN: 106009-80-7
• Molecular Formula: C26H38O8
• Molecular Weight: 478.582
• InChI: InChI=1S/C26H38O8/c1-6-8-16(28)32-18-19-24(3,4)11-7-12-25(19,5)15-10-9-14-17-22(33-21(14)29)34-23(30)26(15,17)20(18)31-13(2)27/h14-15,17-20,22-23,30H,6-12H2,1-5H3/t14-,15?,17?,18-,19+,20-,22+,23?,25-,26?/m1/s1
• InChI Key: KCKYJGIIASZZST-RHDJPFQBSA-N
• SMILES: CCCC(=O)OC1C2C(CCCC2(C3CCC4C5C3(C1OC(=O)C)C(OC5OC4=O)O)C)(C)C

Description

[(2S,3R,4S,9R,13R,16R)-2-acetyloxy-18-hydroxy-5,5,9-trimethyl-14-oxo-15,17-dioxapentacyclo[11.5.1.01,10.04,9.016,19]nonadecan-3-yl] butanoate is a natural product found in Dendrilla rosea and Aplysilla rosea with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Approaches : Research has demonstrated various synthetic approaches for compounds with similar structures, highlighting the potential for synthesizing complex organic compounds. For example, the total synthesis of chuangxinmycins was achieved using stereoselective processes, which could be relevant for the synthesis of similarly structured compounds (Kato, Ono, & Akita, 2001).

• Chemical Transformations : The study of chemical transformations of related compounds, like the formation of oxetane via 1,3-migration of benzyloxy groups in certain cations, can provide insights into the chemical behavior and potential applications of [(2S,3R,4S,9R,13R,16R)-2-acetyloxy-18-hydroxy-5,5,9-trimethyl-14-oxo-15,17-dioxapentacyclo[11.5.1.0^1,10.0^4,9.0^16,19]nonadecan-3-yl] butanoate (Mosimann & Vogel, 2000).

• Crystallographic Analysis : Detailed crystallographic analysis of structurally similar compounds, like beclometasone derivatives, may provide valuable information on the molecular arrangement and stability of related compounds (Ketuly, Hadi, & Ng, 2009).

Biological and Pharmacological Research

• New Compound Discovery : Research on endophytic fungi has led to the discovery of new polyketides, highlighting the potential for discovering novel compounds with unique structures and properties, which could be relevant for compounds like [(2S,3R,4S,9R,13R,16R)-2-acetyloxy-18-hydroxy-5,5,9-trimethyl-14-oxo-15,17-dioxapentacyclo[11.5.1.0^1,10.0^4,9.0^16,19]nonadecan-3-yl] butanoate (Yuan et al., 2009).

• Enzymatic Reactions and Synthesis : Studies on enzymatic reactions, such as the stereoselective synthesis of amino acids and derivatives, can inform the potential enzymatic processing or modification of related compounds (Marin et al., 2002).

• Molecular Interactions and Effects : Understanding the interactions of similar compounds with biological systems, like the reactivity of lysine moieties toward epoxyhydroxylinoleic acid derivatives, can provide insights into the biological applications and effects of [(2S,3R,4S,9R,13R,16R)-2-acetyloxy-18-hydroxy-5,5,9-trimethyl-14-oxo-15,17-dioxapentacyclo[11.5.1.0^1,10.0^4,9.0^16,19]nonadecan-3-yl] butanoate (Lederer, Schuler, & Ohmenhäuser, 1999).